Ethyl 4-(aminomethyl)-4-hydroxypiperidine-1-carboxylate

• IUPAC Name: ethyl 4-(aminomethyl)-4-hydroxypiperidine-1-carboxylate
• InChI: InChI=1S/C9H18N2O3/c1-2-14-8(12)11-5-3-9(13,7-10)4-6-11/h13H,2-7,10H2,1H3
• InChI Key: MEHDPHFVOFBZMT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC(CC1)(CN)O
• Molecular Formula: C9H18N2O3
• DSSTOX Substance ID: DTXSID801205592
• Molecular Weight: 202.25 g/mol
• CAS RN: 106244-76-2

Description

Ethyl 4-(aminomethyl)-4-hydroxypiperidine-1-carboxylate, also known as EAHPC, is a chemical compound used in scientific research. It is a piperidine derivative that has been studied for its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of Ethyl 4-(aminomethyl)-4-hydroxypiperidine-1-carboxylate is not fully understood. However, it has been suggested that it may act as a modulator of the NMDA receptor, which is involved in learning and memory processes. This compound has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that promotes the growth and survival of neurons.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of dopamine and serotonin in the brain, which are neurotransmitters involved in mood regulation. This compound has also been shown to reduce oxidative stress and inflammation in the brain, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using Ethyl 4-(aminomethyl)-4-hydroxypiperidine-1-carboxylate in lab experiments is its relatively low toxicity. It has been shown to be well-tolerated in animal studies, with no significant adverse effects reported. However, one limitation of using this compound is its limited solubility in water, which may make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on Ethyl 4-(aminomethyl)-4-hydroxypiperidine-1-carboxylate. One area of interest is its potential use in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease. Further studies are needed to determine the optimal dosing regimen and potential side effects of this compound in these contexts. Another area of interest is its potential use as an analgesic and anti-inflammatory agent. Future studies may explore its efficacy in animal models of pain and inflammation. Additionally, further research is needed to elucidate the exact mechanism of action of this compound, which may provide insight into its potential therapeutic applications.

Scientific Research Applications

Ethyl 4-(aminomethyl)-4-hydroxypiperidine-1-carboxylate has been studied for its potential therapeutic applications, particularly in the treatment of neurological disorders. It has been shown to have neuroprotective effects in animal models of Parkinson's disease and Alzheimer's disease. This compound has also been studied for its potential use as an analgesic and anti-inflammatory agent.

Synthesis routes and methods I

Procedure details

A mixture of ethyl 4-hydroxy-4-(nitromethyl)piperidine-1-carboxylate (5.2 g, 22.4 mmol) and 20% palladium hydroxide on carbon (0.50 g) in ethanol (190 mL) was hydrogenated at 35 psi (2.4×105 Pa) on a Parr apparatus for 5 h. The mixture was filtered through CELITE filter agent and the filtrate was concentrated. By 1H NMR analysis, the reaction was incomplete and the crude material was subjected to the reaction conditions again with fresh 20% palladium hydroxide on carbon (0.50 g) for another 24 h. The mixture was filtered through CELITE filter agent and the filtrate was concentrated to provide ethyl 4-(aminomethyl)-4-hydroxypiperidine-1-carboxylate, which was concentrated from chloroform to remove residual ethanol before using in the next reaction.

Synthesis routes and methods II

Procedure details

A mixture of 73 parts of ethyl 4-hydroxy-4-(nitromethyl)-1-piperidinecarboxylate, 400 parts of methanol and 150 parts of acetic acid was hydrogenated in the Parr-apparatus with 5 parts of palladium-on-charcoal catalyst 10%. After the calculated amount of hydrogen was taken up, the catalyst was filtered off and the filtrate was evaporated. To the residue was added crushed ice and the whole was alkalized with potassium hydroxide. The aqueous phase was salted out with potassium carbonate and the product was extracted with benzene. The extract was dried, filtered and evaporated, yielding 63.5 parts of ethyl 4-(aminomethyl)-4-hydroxy-1-piperidinecarboxylate; mp. ±82° C. (intermediate 6).

Synthesis routes and methods III

Procedure details

13.4 g (72.3 mmol) of ethyl 6-aza-1-oxaspiro[2,5]octane-6-carboxylate (European Patent Application 189,370) are added dropwise to 60 ml of ammonia solution (25%) and the mixture is stirred overnight at room temperature. It is then concentrated and distilled.